Cas no 2171444-49-6 (2-cyclopropyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}acetic acid
• CAS No: 2171444-49-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6206636
• PubChem ID: 165820596
• Update Time: 2025-10-28

2-cyclopropyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}acetic acid
• 2-cyclopropyl-2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]oxy}acetic acid
• 2171444-49-6
• EN300-1546797

• Inchi： 1S/C26H30N2O6/c1-3-15(2)22(24(29)28-34-23(25(30)31)16-12-13-16)27-26(32)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-23H,3,12-14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t15?,22-,23?/m0/s1
• InChI Key： WJCRPOXFNUBTCD-UJRRCDGMSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC([C@H](C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}acetic acid

Research Brief on 2-cyclopropyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}acetic acid (CAS: 2171444-49-6)

The compound 2-cyclopropyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}acetic acid (CAS: 2171444-49-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in peptide synthesis and drug development. The presence of the Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino groups during the assembly of peptide chains.

Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its role as a building block for more complex molecular architectures. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of the compound. Additionally, computational modeling has been utilized to predict its reactivity and potential interactions with biological targets. These efforts are part of a broader initiative to develop novel therapeutics with improved efficacy and reduced side effects.

One of the key findings from recent research is the compound's stability under various conditions, which is critical for its application in peptide synthesis. The cyclopropyl moiety contributes to the molecule's rigidity, potentially enhancing its binding affinity to specific biological targets. Furthermore, the Fmoc group's ability to be selectively removed under mild conditions makes this compound a valuable tool in the synthesis of complex peptides and peptidomimetics. These properties are particularly relevant in the development of peptide-based drugs, which are increasingly being explored for their high specificity and low toxicity.

In addition to its synthetic utility, preliminary studies have investigated the biological activity of derivatives of 2-cyclopropyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}acetic acid. Some derivatives have shown promising activity in enzyme inhibition assays, suggesting potential applications in the treatment of diseases such as cancer and infectious diseases. However, further in vitro and in vivo studies are required to fully elucidate the therapeutic potential of these compounds.

Overall, the ongoing research on 2-cyclopropyl-2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxy}acetic acid highlights its importance as a versatile intermediate in medicinal chemistry. Its unique structural features and synthetic accessibility make it a valuable asset in the development of new therapeutic agents. Future studies are expected to explore its applications in targeted drug delivery and personalized medicine, further expanding its utility in the pharmaceutical industry.